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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493 Get Quote

This guide provides a detailed overview of the molecular structure and properties of 2-
Hydroxy-6-methylbenzonitrile, a significant chemical compound utilized in various research

and development applications, particularly within the pharmaceutical industry.

Molecular and Physicochemical Data
2-Hydroxy-6-methylbenzonitrile is a white crystalline solid that serves as a crucial

intermediate in organic synthesis.[1] Its chemical and physical properties are summarized in

the table below, providing essential data for researchers and drug development professionals.
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Property Value Source

Molecular Formula C₈H₇NO [1][2][3]

Molecular Weight 133.15 g/mol [1][3][4]

CAS Number 73289-66-4 [1][2][4]

Canonical SMILES CC1=CC=CC(=C1O)C#N [3]

InChI Key
YQVKRULJRQDXJA-

UHFFFAOYSA-N
[3]

Density 1.17 g/cm³ [4]

Melting Point 111-112 °C [4]

Boiling Point 272.3 °C at 760 mmHg [1][4]

Flash Point 118.5 °C [1][4]

Molecular Structure Visualization
The two-dimensional chemical structure of 2-Hydroxy-6-methylbenzonitrile is depicted below.

This visualization is essential for understanding the spatial arrangement of atoms and the

functional groups that dictate its chemical behavior. The structure consists of a benzene ring

substituted with a hydroxyl (-OH) group, a methyl (-CH₃) group, and a nitrile (-C≡N) group at

positions 2, 6, and 1, respectively.

Figure 1: 2D structure of 2-Hydroxy-6-methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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